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Compound of Interest

Compound Name: Neoprzewaquinone A

Cat. No.: B8019578 Get Quote

For researchers and drug development professionals, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility.

Neoprzewaquinone A, a bioactive compound isolated from the roots of Salvia miltiorrhiza,

requires careful handling and disposal due to its potential hazards.[1][2] This guide provides

essential, step-by-step procedures for the safe disposal of Neoprzewaquinone A, ensuring the

protection of laboratory personnel and the surrounding ecosystem.

Immediate Safety and Hazard Assessment
While a specific Safety Data Sheet (SDS) for Neoprzewaquinone A is not readily available, it

is prudent to handle it as a hazardous substance. Based on safety data for similar chemical

compounds, Neoprzewaquinone A should be presumed to have potential health and

environmental risks.[3][4]

Potential Hazards Include:

Harmful if swallowed

May cause skin and serious eye irritation or damage

Suspected of causing genetic defects and cancer

Very toxic to aquatic life with long-lasting effects
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Therefore, all personnel handling Neoprzewaquinone A must wear appropriate Personal

Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. All handling

should be performed in a well-ventilated area, preferably within a chemical fume hood.[3][4]

Quantitative Data on Neoprzewaquinone A
Property Value Reference

Molecular Formula C₃₆H₂₈O₆ [2]

Molecular Weight 556.60 g/mol [2]

CAS Number 630057-39-5 [2]

Storage
4°C, sealed, away from

moisture and light
[2]

Solubility in DMSO 4.55 mg/mL (8.17 mM) [2]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of

Neoprzewaquinone A waste, including pure compound, contaminated labware, and solutions.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired Neoprzewaquinone A powder, contaminated personal

protective equipment (gloves, etc.), and contaminated labware (e.g., weighing paper,

pipette tips) in a designated, leak-proof, and clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical.

Liquid Waste:

Collect solutions containing Neoprzewaquinone A in a separate, sealed, and clearly

labeled hazardous liquid waste container.

Do not mix with other incompatible chemical wastes.
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Sharps Waste:

Any needles, syringes, or other sharps contaminated with Neoprzewaquinone A must be

disposed of in a designated sharps container for hazardous chemical waste.

2. Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must also include:

The full chemical name: "Neoprzewaquinone A"

The concentration (if in solution)

The primary hazards (e.g., "Toxic," "Environmental Hazard")

The date of accumulation

The name of the principal investigator and laboratory contact information.

3. Storage:

Store hazardous waste containers in a designated, secure, and well-ventilated area away

from general laboratory traffic.

Ensure containers are sealed to prevent spills or volatilization.

Secondary containment (e.g., a larger, chemically resistant bin) is highly recommended.

4. Disposal:

Neoprzewaquinone A waste must not be disposed of down the drain or in regular trash.

Disposal must be handled by the institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor.[5]

Follow your institution's specific procedures for requesting a hazardous waste pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Health and Environment: Proper Disposal
of Neoprzewaquinone A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8019578#neoprzewaquinone-a-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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